Cas no 40828-54-4 (1H-1,3-benzodiazole-2-sulfonic acid)

1H-1,3-benzodiazole-2-sulfonic acid structure
40828-54-4 structure
Product Name:1H-1,3-benzodiazole-2-sulfonic acid
CAS No:40828-54-4
MF:C7H6N2O3S
MW:198.199140071869
MDL:MFCD00100972
CID:333789
PubChem ID:24877765
Update Time:2025-04-19

1H-1,3-benzodiazole-2-sulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-2-sulfonic acid
    • 1H-benzimidazol-2-sulphonic acid
    • 1H-Benzoimidazole-2-sulfonic acid
    • Benzimidazol-2-ylsulfonic acid
    • benzimidazole-2-sulfonic acid
    • 1H-benzo[d]imidazole-2-sulfonic acid
    • 1H-1,3-benzodiazole-2-sulfonic acid
    • 1H-Benzimidazolesulfonic acid
    • Cambridge id 5140822
    • 2-benzimidazolesulfonic acid
    • MLS000779177
    • 1H-Benzimidazole-2-sulfonicacid
    • GWXQTTKUYBEZBP-UHFFFAOYSA-N
    • HMS2744B19
    • SBB038522
    • 2822AE
    • STK500737
    • BBL0282
    • SMR000415871
    • 1H-Benzimidazole-2-sulfonic acid; 2-Benzimidazolesulfonic acid
    • CCG-102426
    • MFCD00100972
    • AKOS000266779
    • Benzimidazole 2-Sulfonic Acid
    • CS-W010546
    • BB 0219602
    • SY079947
    • 40828-54-4
    • GEO-00263
    • EN300-36560
    • 1H-Benzimidazole-2-sulfonic acid, 98%
    • A923351
    • SDCCGMLS-0065447.P001
    • FT-0607871
    • AB00658806-02
    • TS-00324
    • W-200360
    • SCHEMBL935551
    • CHEMBL1451077
    • 1H-benzo[d]imidazole-2-sulfonicacid
    • F0347-0827
    • DTXSID10364463
    • ALBB-004032
    • DTXCID40315509
    • MDL： MFCD00100972
    • Inchi： 1S/C7H6N2O3S/c10-13(11,12)7-8-5-3-1-2-4-6(5)9-7/h1-4H,(H,8,9)(H,10,11,12)
    • InChI Key： GWXQTTKUYBEZBP-UHFFFAOYSA-N
    • SMILES： S(C1=NC2C=CC=CC=2N1)(=O)(=O)O

Computed Properties

  • Exact Mass: 198.01000
  • Monoisotopic Mass: 198.01
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.3
  • Topological Polar Surface Area: 91.4

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.4876 (rough estimate)
  • Melting Point: 116-119 °C(lit.)
  • Boiling Point: No data available
  • Flash Point: No data available
  • Refractive Index: 1.6000 (estimate)
  • PSA: 91.43000
  • LogP: 1.89040
  • Solubility: Not determined

1H-1,3-benzodiazole-2-sulfonic acid Security Information

  • Symbol: GHS05
  • Signal Word：Danger
  • Hazard Statement： H314
  • Warning Statement： P280-P305 + P351 + P338-P310
  • Hazardous Material transportation number：UN 3261 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 34
  • Safety Instruction： S26-S36/37/39-S45
  • Hazardous Material Identification： C
  • Safety Term：S26-S36/37/39-S45
  • HazardClass：IRRITANT
  • Risk Phrases：R34
  • Storage Condition：Store at 4°C,-4At ℃Store…Better

1H-1,3-benzodiazole-2-sulfonic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-1,3-benzodiazole-2-sulfonic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
L-PQ537-1g
1H-1,3-benzodiazole-2-sulfonic acid
 40828-54-4 ≥98%
1g
 ￥278.0 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
L-PQ537-200mg
1H-1,3-benzodiazole-2-sulfonic acid
 40828-54-4 ≥98%
200mg
 ￥90.0 2022-02-28
Chemenu
CM115126-1g
1H-benzimidazole-2-sulfonic acid
 40828-54-4 95%
1g
 $365 2021-06-09
Fluorochem
013424-1g
1H-Benzimidazole-2-sulfonic acid
 40828-54-4 98%
1g
 ￡24.00 2022-03-01
Fluorochem
013424-5g
1H-Benzimidazole-2-sulfonic acid
 40828-54-4 98%
5g
 ￡96.00 2022-03-01
Fluorochem
013424-10g
1H-Benzimidazole-2-sulfonic acid
 40828-54-4 98%
10g
 ￡168.00 2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H137598-1g
1H-1,3-benzodiazole-2-sulfonic acid
 40828-54-4 ≥98%
1g
 ¥188.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H137598-5g
1H-1,3-benzodiazole-2-sulfonic acid
 40828-54-4 ≥98%
5g
 ¥797.90 2023-09-02
Apollo Scientific
OR110696-1g
1H-Benzimidazole-2-sulfonic acid
 40828-54-4
1g
 £45.00 2023-06-14
Apollo Scientific
OR110696-5g
1H-Benzimidazole-2-sulfonic acid
 40828-54-4 98+%
5g
 £87.00 2025-02-19

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